I+/-,1-Dimethyl-1H-indole-3-propanoic acid
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Overview
Description
I+/-,1-Dimethyl-1H-indole-3-propanoic acid is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .
Preparation Methods
The synthesis of I+/-,1-Dimethyl-1H-indole-3-propanoic acid typically involves the Fischer indole synthesis, which uses hydrazine and an aldehyde or ketone under acidic conditions . Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as using specific catalysts or solvents .
Chemical Reactions Analysis
I+/-,1-Dimethyl-1H-indole-3-propanoic acid can undergo various chemical reactions, including:
Oxidation: Using reagents like manganese dioxide in carbon tetrachloride.
Reduction: Typically involves hydrogenation or the use of reducing agents like lithium aluminum hydride.
Substitution: Electrophilic substitution reactions are common due to the aromatic nature of the indole ring.
Scientific Research Applications
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its role in cell biology and as a potential therapeutic agent.
Medicine: Explored for its antiviral, anti-inflammatory, and anticancer properties.
Industry: Utilized in the synthesis of pharmaceuticals and other biologically active compounds.
Mechanism of Action
The mechanism of action of I+/-,1-Dimethyl-1H-indole-3-propanoic acid involves its interaction with specific molecular targets and pathways. For example, it may bind to receptors or enzymes, modulating their activity and leading to various biological effects .
Comparison with Similar Compounds
I+/-,1-Dimethyl-1H-indole-3-propanoic acid can be compared with other indole derivatives such as:
Indole-3-acetic acid: A plant hormone involved in growth regulation.
Indole-3-carbinol: Known for its anticancer properties.
Indole-3-butyric acid: Another plant hormone used in agriculture.
Each of these compounds has unique properties and applications, highlighting the versatility of the indole scaffold in scientific research and industry .
Properties
CAS No. |
71711-32-5 |
---|---|
Molecular Formula |
C13H15NO2 |
Molecular Weight |
217.26 g/mol |
IUPAC Name |
2-methyl-3-(1-methylindol-3-yl)propanoic acid |
InChI |
InChI=1S/C13H15NO2/c1-9(13(15)16)7-10-8-14(2)12-6-4-3-5-11(10)12/h3-6,8-9H,7H2,1-2H3,(H,15,16) |
InChI Key |
HPZNPHOUOXXDJJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC1=CN(C2=CC=CC=C21)C)C(=O)O |
Origin of Product |
United States |
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